Cas no 477859-45-3 (4-(4-Methoxyphenoxy)-2-phenylpyrimidine-5-carboxylic acid)

• Product Name: 4-(4-Methoxyphenoxy)-2-phenylpyrimidine-5-carboxylic acid
• CAS No: 477859-45-3
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 5715568
• PubChem ID: 1489965
• Update Time: 2023-10-15

4-(4-Methoxyphenoxy)-2-phenylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SMR000338165
• 4-(4-methoxyphenoxy)-2-phenylpyrimidine-5-carboxylicacid
• HMS2642K12
• CHEMBL1723856
• AKOS005080807
• 12M-510S
• MLS000755300
• 477859-45-3
• 4-(4-methoxyphenoxy)-2-phenylpyrimidine-5-carboxylic acid
• 4-(4-methoxyphenoxy)-2-phenyl-5-pyrimidinecarboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-(4-methoxyphenoxy)-2-phenyl-
• 4-(4-Methoxyphenoxy)-2-phenylpyrimidine-5-carboxylic acid

• Inchi： 1S/C18H14N2O4/c1-23-13-7-9-14(10-8-13)24-17-15(18(21)22)11-19-16(20-17)12-5-3-2-4-6-12/h2-11H,1H3,(H,21,22)
• InChI Key： CXLNHDUDRXQRGT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C1=C(C(=O)O)C=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 322.09535693g/mol
• Monoisotopic Mass: 322.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.5Ų